4-Fluoro-2,3,4,5-tetrahydro-1H-2-benzazepine HCl

• CAS No.: 360054-82-6
• Molecular Formula: C10H13ClFN
• Molecular Weight: 201.67 g/mol
• IUPAC Name: 4-fluoro-2,3,4,5-tetrahydro-1H-2-benzazepin-2-ium;chloride
• InChI: InChI=1S/C10H12FN.ClH/c11-10-5-8-3-1-2-4-9(8)6-12-7-10;/h1-4,10,12H,5-7H2;1H
• InChI Key: XXKXCHJCSWVXGO-UHFFFAOYSA-N
• SMILES: C1C(C[NH2+]CC2=CC=CC=C21)F.[Cl-]

Description

4-Fluoro-2,3,4,5-tetrahydro-1H-2-benzazepine HCl is a chemical compound with the molecular formula C10H13ClFN and a molecular weight of 201.67 g/mol

Preparation Methods

The synthesis of 4-Fluoro-2,3,4,5-tetrahydro-1H-2-benzazepine HCl can be achieved through several routes. One common method involves the base-promoted addition of 2-(tert-butoxycarbonylamino)methyl-1,3-dithiane with 2-(tert-butyldimethylsiloxymethyl)benzyl chloride, followed by desilylation, oxidation, and cyclization via reductive amination . Industrial production methods may vary, but they typically involve similar reaction conditions and reagents to ensure high yield and purity.

Chemical Reactions Analysis

4-Fluoro-2,3,4,5-tetrahydro-1H-2-benzazepine HCl undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. Substitution reactions often involve halogenating agents like chlorine or bromine. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has several scientific research applications In chemistry, it is used as a building block for the synthesis of more complex moleculesIn medicine, it may be investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Mechanism of Action

The mechanism of action of 4-Fluoro-2,3,4,5-tetrahydro-1H-2-benzazepine HCl involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain receptors in the brain, thereby modulating neurotransmitter activity. This interaction can influence various physiological processes, including mood, cognition, and behavior.

Comparison with Similar Compounds

4-Fluoro-2,3,4,5-tetrahydro-1H-2-benzazepine HCl can be compared to other similar compounds, such as 5-hydroxy-2,3,4,5-tetrahydro-1H-2-benzazepin-4-one and 8-fluoro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine These compounds share structural similarities but differ in their specific functional groups and chemical properties